Cas no 1807297-05-7 (Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate
• CAS No: 1807297-05-7
• MF: C₁₁H₇F₃INO₃
• MW: 385.077865839005
• CID: 4957305
• Update Time: 2025-06-11

Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7F3INO3/c1-2-18-10(17)8-6(5-16)3-4-7(9(8)15)19-11(12,13)14/h3-4H,2H2,1H3
• InChI Key： RILRAELOMGMACA-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(C#N)C=1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate

Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate (CAS No. 1807297-05-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate, identified by its CAS number 1807297-05-7, is a highly functionalized aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of a cyano group, an iodine atom, and a trifluoromethoxy substituent, make it an invaluable building block for medicinal chemists.

The significance of Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate in modern drug discovery can be attributed to its ability to undergo a wide range of chemical transformations. These transformations are essential for the development of novel therapeutic agents that exhibit high selectivity and efficacy. For instance, the cyano group can be readily reduced to an amine, while the iodine atom can participate in cross-coupling reactions such as Suzuki or Stille couplings. Additionally, the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for clinical applications.

Recent advancements in synthetic methodologies have further highlighted the utility of Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate. Researchers have demonstrated its use in the preparation of heterocyclic compounds, which are known for their diverse pharmacological properties. For example, studies have shown that derivatives of this compound exhibit potent activity against various diseases, including cancer and inflammatory disorders. The ability to modify its structure allows for fine-tuning of biological activity, making it a preferred choice for drug designers seeking to develop next-generation therapeutics.

The incorporation of fluorine atoms into pharmaceutical molecules has become a cornerstone of contemporary drug development due to their ability to modulate physicochemical properties and improve pharmacokinetic profiles. The trifluoromethoxy group in Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate is particularly noteworthy, as it contributes to enhanced binding affinity and reduced metabolic degradation. This feature has been exploited in the design of kinase inhibitors, which are widely used in oncology treatments. By leveraging this compound as a precursor, scientists have been able to generate lead compounds with improved pharmacological properties.

In addition to its role in small-molecule drug development, Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate has found applications in materials science and agrochemical research. Its unique electronic properties make it a suitable candidate for organic electronic devices, such as organic light-emitting diodes (OLEDs). Furthermore, its derivatives have shown promise as intermediates in the synthesis of novel pesticides and herbicides, which are essential for sustainable agriculture. The versatility of this compound underscores its importance across multiple scientific disciplines.

The synthesis of Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic strategies often employ transition metal catalysis to achieve high yields and selectivity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce new functional groups onto the aromatic core. These methods not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

Ongoing research continues to uncover new applications for Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate. Innovations in computational chemistry have enabled virtual screening of potential drug candidates derived from this intermediate, accelerating the drug discovery process. Moreover, advances in biocatalysis have opened up possibilities for enzymatic modifications of this compound, offering environmentally friendly alternatives to traditional synthetic routes. Such developments highlight the dynamic nature of pharmaceutical research and the enduring relevance of key intermediates like this one.

The future prospects for Ethyl 6-cyano-2-iodo-3-(trifluoromethoxy)benzoate are promising, with ongoing studies exploring its role in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. Its structural flexibility allows for the creation of molecules with tailored biological activities, making it a valuable asset in the quest for novel treatments. As research continues to evolve, this compound is likely to remain at the forefront of pharmaceutical innovation.